N-(2-methoxybenzyl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide

• IUPAC Name: N-[(2-methoxyphenyl)methyl]-6-(1,2,4-triazol-1-yl)pyridazine-3-carboxamide
• InChI: InChI=1S/C15H14N6O2/c1-23-13-5-3-2-4-11(13)8-17-15(22)12-6-7-14(20-19-12)21-10-16-9-18-21/h2-7,9-10H,8H2,1H3,(H,17,22)
• InChI Key: ZEKWGMDWSGDOQT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=O)C2=NN=C(C=C2)N3C=NC=N3
• Molecular Formula: C15H14N6O2
• Molecular Weight: 310.31 g/mol

Description

N-(2-methoxybenzyl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide (MBTP) is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. MBTP is a pyridazine-based compound that contains a triazole ring and a methoxybenzyl group, making it a unique compound with diverse properties.

Scientific Research Applications

Anticancer Applications

Compounds related to the specified chemical structure have been synthesized and evaluated for their anticancer activities. For example, the synthesis and anticancer evaluation of certain triazole derivatives showed promising results against a panel of 60 cancer cell lines derived from non-small cell lung, colon, breast, ovarian, leukemia, renal, melanoma, prostate, and CNS cancers. These studies highlight the potential of such compounds in cancer therapy by demonstrating significant anticancer activity at specific doses (Bekircan, Kucuk, Kahveci, & Bektaş, 2008).

Antimicrobial and Antifungal Agents

Newly synthesized compounds featuring a triazole core have been explored for their antimicrobial and antifungal properties. Research indicates that these compounds exhibit significant activities against various pathogenic bacteria and fungi, offering a potential pathway for the development of new antimicrobial agents. This area of study is crucial for addressing the growing concern over antibiotic resistance and the need for novel antimicrobial therapies (Özyanik, Demirci, Bektaş, & Demirbas, 2012).

Enzyme Inhibition for Disease Management

Compounds structurally related to "N-(2-methoxybenzyl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide" have been identified as potent enzyme inhibitors. For instance, some derivatives have shown significant α-glucosidase inhibitory activity, which is relevant for managing diseases like diabetes. The enzyme inhibition activity suggests these compounds can be further developed into therapeutic agents to control blood sugar levels and manage diabetes effectively (Moghimi, Salarinejad, Toolabi, Firoozpour, Sadat Ebrahimi, Safari, Madani-Qamsari, Mojtabavi, Faramarzi, Karima, Pakrad, & Foroumadi, 2021).